(Z)-N-(4-((2-cyano-2-(4-(2,4-dimethylphenyl)thiazol-2-yl)vinyl)amino)phenyl)acetamide

• IUPAC Name: N-[4-[[(Z)-2-cyano-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]ethenyl]amino]phenyl]acetamide
• InChI: InChI=1S/C22H20N4OS/c1-14-4-9-20(15(2)10-14)21-13-28-22(26-21)17(11-23)12-24-18-5-7-19(8-6-18)25-16(3)27/h4-10,12-13,24H,1-3H3,(H,25,27)/b17-12-
• InChI Key: INFNPFBDXGVHOP-ATVHPVEESA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)C(=CNC3=CC=C(C=C3)NC(=O)C)C#N)C
• Isomeric SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)/C(=C\NC3=CC=C(C=C3)NC(=O)C)/C#N)C
• Molecular Formula: C22H20N4OS
• Molecular Weight: 388.5 g/mol
• CAS No.: 418800-38-1

Description

(Z)-N-(4-((2-cyano-2-(4-(2,4-dimethylphenyl)thiazol-2-yl)vinyl)amino)phenyl)acetamide is a useful research compound. Its molecular formula is C22H20N4OS and its molecular weight is 388.49. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

A study by Baker et al. (2020) revealed that derivatives similar to the given compound, specifically those incorporating an acetamide moiety and amino alcohol acrylonitriles, showed significant activity against breast and colon cancer cell lines. This was attributed to the activation of the Aryl Hydrocarbon Receptor (AhR) pathway, suggesting potential applications in cancer therapeutics (Baker et al., 2020).

Antimicrobial Activity

Bondock et al. (2008) explored compounds with structural similarities to the given molecule, finding them to exhibit antimicrobial properties. This suggests potential applications in developing new antimicrobial agents (Bondock et al., 2008).

Molecular Conformation Studies

Gainsford et al. (2008) studied the molecular conformations and bond-length alternation effects in compounds related to the given chemical structure. Such studies contribute to understanding the molecular properties that influence the biological activity of potential therapeutic agents (Gainsford et al., 2008).

Synthesis and Application in Organic Chemistry

Kobayashi et al. (2007) focused on the synthesis of derivatives related to the given compound, highlighting the versatility of such compounds in organic synthesis. This opens avenues for their application in the synthesis of complex molecules with potential biological activities (Kobayashi et al., 2007).